Cas no 742080-42-8 (Phenol, 3,4-dimercapto-)

• Product Name: Phenol, 3,4-dimercapto-
• CAS No: 742080-42-8
• MF: C₆H₆OS₂
• MW: 158.241239070892
• CID: 560382
• PubChem ID: 45083237
• Update Time: 2025-04-19

Phenol, 3,4-dimercapto- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,4-dimercapto-
• Phenol, 3,4-dimercapto- (9CI)
• 3,4-bis(sulfanyl)phenol
• 3,4-Disulfanylphenol
• DTXSID50665401
• SCHEMBL75988
• 3,4-dimercaptophenol
• 742080-42-8

• Inchi： 1S/C6H6OS2/c7-4-1-2-5(8)6(9)3-4/h1-3,7-9H
• InChI Key： JRLGFONLBNGYDP-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1S)O

Computed Properties

• Exact Mass: 157.98600716g/mol
• Monoisotopic Mass: 157.98600716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols